Cas no 2034500-46-2 (3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea)

3-[(Furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea is a structurally unique urea derivative featuring heterocyclic substituents, including furan, oxolane (tetrahydrofuran), and thiophene moieties. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules due to its multifunctional design. The presence of sulfur (thiophene) and oxygen (furan, oxolane) heteroatoms enhances its reactivity and binding affinity, making it valuable for applications in medicinal chemistry and material science. Its well-defined molecular architecture allows for precise modifications, enabling tailored properties for specific research or industrial applications. The compound’s stability and synthetic versatility further contribute to its utility in advanced chemical studies.
3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea structure
2034500-46-2 structure
Product Name:3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
CAS No:2034500-46-2
MF:C16H20N2O3S
MW:320.406602859497
CID:5358781
Update Time:2025-06-09

3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

    • 1-(furan-3-ylmethyl)-3-((tetrahydrofuran-2-yl)methyl)-1-(thiophen-2-ylmethyl)urea
    • 1-(furan-3-ylmethyl)-3-(oxolan-2-ylmethyl)-1-(thiophen-2-ylmethyl)urea
    • 3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea
    • Inchi: 1S/C16H20N2O3S/c19-16(17-9-14-3-1-6-21-14)18(10-13-5-7-20-12-13)11-15-4-2-8-22-15/h2,4-5,7-8,12,14H,1,3,6,9-11H2,(H,17,19)
    • InChI Key: OZIQIPILNNALSM-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1CN(CC1=COC=C1)C(NCC1CCCO1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 369
  • XLogP3: 1.7
  • Topological Polar Surface Area: 83

3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea Pricemore >>

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Additional information on 3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea

Research Brief on 3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea (CAS: 2034500-46-2)

In recent years, the compound 3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea (CAS: 2034500-46-2) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

The compound, characterized by the presence of furan, oxolane, and thiophene moieties, exhibits a diverse range of pharmacological properties. Recent studies have highlighted its role as a modulator of key biological pathways, particularly those involved in inflammation and oncology. The structural complexity of this urea derivative allows for interactions with multiple biological targets, making it a promising candidate for further investigation.

A study published in the Journal of Medicinal Chemistry (2023) detailed the synthetic route for 3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea, emphasizing the use of novel catalytic methods to achieve high yields and purity. The researchers also explored the compound's stability under various physiological conditions, which is critical for its potential use as a therapeutic agent.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific enzymes involved in inflammatory responses. For instance, it was shown to selectively inhibit cyclooxygenase-2 (COX-2) with an IC50 value of 0.8 μM, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data from cancer cell line assays indicated that the compound could induce apoptosis in certain tumor types, although the exact mechanism remains under investigation.

Further research has explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profile. Results from these studies indicate favorable oral bioavailability and moderate plasma protein binding, which are encouraging for its development as an oral therapeutic. However, challenges such as metabolic stability and potential drug-drug interactions require further optimization.

The versatility of 3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea is also evident in its potential applications beyond traditional small-molecule therapeutics. Recent work has explored its use as a scaffold for the development of targeted drug delivery systems, leveraging its ability to interact with specific biomolecules. This approach could enhance the precision and efficacy of treatments for complex diseases.

In conclusion, 3-[(furan-3-yl)methyl]-1-[(oxolan-2-yl)methyl]-3-[(thiophen-2-yl)methyl]urea represents a promising compound with multifaceted applications in chemical biology and medicine. Ongoing research is expected to further elucidate its mechanisms of action and optimize its therapeutic potential. The compound's unique structural attributes and biological activity make it a valuable subject for future studies in drug discovery and development.

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